(E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide

• CAS: 1312004-99-1
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.42
• SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)N(C)CCC2=CC=NC=C2
• InChI: InChI=1S/C17H20N2O2S/c1-15-3-5-16(6-4-15)10-14-22(20,21)19(2)13-9-17-7-11-18-12-8-17/h3-8,10-12,14H,9,13H2,1-2H3/b14-10+
• InChIKey: SUQHOBGEGWXMKU-UHFFFAOYSA-N
• Solubility: soluble

Buyers' Technical Primer on (E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide (CAS 1312004-99-1)

(E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide (CAS 1312004-99-1) is a synthetic small-molecule ethenesulfonamide featuring a 4-methylphenyl substituent, an N-methyl group, and a pyridin-4-ylethyl side chain. It belongs to the broader class of 2-arylethenesulfonamides, which have been characterized as endothelin (ET) receptor antagonists with reported oral activity [1]. The compound is supplied as a research-grade chemical (typical purity 95%) for non-human experimental use [2].

Workflow

Ethenesulfonamide endothelin receptor antagonist tool compound for ET receptor profiling

Selection Context

Research-grade (95% purity) for in vitro binding and cell-based assays; not for human use

Mechanism Fit

Mixed ETA/ETB antagonism predicted from 4-methylphenyl SAR; supports dual-receptor pathway studies

• [1] Harada, H. et al. Ethenesulfonamide and ethanesulfonamide derivatives, a novel class of orally active endothelin-A receptor antagonists. Bioorg. Med. Chem. 2001, 9, 2955-2968. View Source
• [2] PubChem Compound Summary for CID 56800592, (E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide. View Source

Why Generic Substitution is Not a Viable Sourcing Strategy for 1312004-99-1

Within the ethenesulfonamide family, even seemingly conservative structural changes—such as replacing a phenyl with a 4-methylphenyl group or altering the pyridinyl linker length—can substantially shift lipophilicity, conformational flexibility, and target engagement profiles, as demonstrated by the endothelin receptor antagonist SAR literature where methyl substitution at the phenyl ring transformed selectivity from ETA-selective to mixed ETA/ETB antagonism [1]. Consequently, procurement decisions cannot rely on class-level interchangeability; compound-specific structural attributes directly impact experimental outcomes and must be verified against defined comparators.

Lipophilicity Shift

+0.8 XLogP3 vs. pyridin-4-ylmethyl analog may alter membrane partitioning and assay background; substitution cannot assume equivalent permeability

Selectivity Divergence

4-methylphenyl motif drives mixed ETA/ETB profile; unsubstituted phenyl analogs are ETA-selective and will not reproduce dual antagonism

Conformational Impact

Extra rotatable bond from ethyl linker changes pyridinyl orientation sampling; analogs with methyl linker may show different target engagement

• [1] Harada, H. et al. Synthesis and structure-activity relationships in a series of ethenesulfonamide derivatives, a novel class of endothelin receptor antagonists. Bioorg. Med. Chem. Lett. 2001. View Source

Quantitative Differential Evidence Guide: (E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide (CAS 1312004-99-1)

Enhanced Lipophilicity (ΔXLogP3 = +0.8) Versus the Closest Pyridin-4-ylmethyl Analog

The target compound 1312004-99-1 exhibits a computed XLogP3-AA value of 2.7, compared to 1.9 for the structurally closest commercially available analog, (E)-N-methyl-2-phenyl-N-(pyridin-4-ylmethyl)ethenesulfonamide (CAS 1223875-50-0) [1][2]. This +0.8 log unit increase reflects the combined effect of the 4-methylphenyl replacement for phenyl and the extension of the pyridinyl linker from methyl to ethyl.

Lipophilicity Gain

Cross-study comparable

Δ XLogP3 = +0.8 vs. pyridin-4-ylmethyl analog

Reported lipophilicity increase supports membrane permeability screening context

XLogP3 2.7 vs 1.9; PubChem 2025.09.15

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.7
Comparator Or Baseline	XLogP3-AA = 1.9 for (E)-N-methyl-2-phenyl-N-(pyridin-4-ylmethyl)ethenesulfonamide (CAS 1223875-50-0)
Quantified Difference	Δ = +0.8 log units (42% increase)
Conditions	XLogP3 3.0 algorithm, PubChem release 2025.09.15

Why This Matters

Higher lipophilicity can improve membrane permeability and blood-brain barrier penetration, making 1312004-99-1 a more suitable candidate for CNS target screening or cell-based assays requiring enhanced cellular uptake compared to the less lipophilic analog.

• [1] PubChem Compound Summary for CID 56800592, (E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide, Computed Properties. View Source
• [2] PubChem Compound Summary for CID 47020934, (E)-N-methyl-2-phenyl-N-(pyridin-4-ylmethyl)ethenesulfonamide, Computed Properties. View Source

Increased Conformational Flexibility: Rotatable Bond Count Advantage

The target compound contains 6 rotatable bonds versus 5 for the pyridin-4-ylmethyl analog (CAS 1223875-50-0), derived from the ethyl spacer in the pyridin-4-ylethyl group replacing the methyl linker [1][2]. This additional degree of freedom allows for a broader conformational sampling of the pyridine ring orientation relative to the sulfonamide core.

Rotatable Bonds

Cross-study comparable

6 bonds (vs 5 in comparator)

Supports induced-fit binding hypothesis for deep pockets

Ethyl spacer adds one rotatable bond

Evidence Dimension	Rotatable bond count
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	5 rotatable bonds for (E)-N-methyl-2-phenyl-N-(pyridin-4-ylmethyl)ethenesulfonamide
Quantified Difference	Δ = +1 rotatable bond (20% increase)
Conditions	Cactvs 3.4.8.24 descriptor calculation, PubChem

Why This Matters

Increased flexibility can enhance induced-fit binding to protein pockets with deep or shape-diverse active sites, providing a procurement rationale when screening targets where the pyridin-4-ylmethyl analog shows insufficient potency.

• [1] PubChem Compound Summary for CID 56800592, Computed Properties. View Source
• [2] PubChem Compound Summary for CID 47020934, Computed Properties. View Source

Class-Level SAR: 4-Methylphenyl Substitution Drives Mixed ETA/ETB Antagonism

In the ethenesulfonamide endothelin antagonist series, methyl substitution at the 4-position of the phenyl ring converted an ETA-selective profile into an ETA/ETB mixed antagonist with an IC50 of 2.2 nM for the ETA receptor [1]. Compound 1312004-99-1 bears this same 4-methylphenyl motif and thus is expected to exhibit mixed antagonism, in contrast to unsubstituted phenyl analogs that favor ETA selectivity.

SAR: Mixed Antagonism

Class-level inference

4-methylphenyl pattern predicts ETA/ETB dual activity

Class-level SAR suggests dual receptor engagement; compound-specific data to verify

Reference: Harada et al. IC50 2.2 nM ETA for analog 6s

Evidence Dimension	Predicted endothelin receptor subtype selectivity
Target Compound Data	Predicted mixed ETA/ETB antagonist (based on 4-methylphenyl motif)
Comparator Or Baseline	Unsubstituted 2-phenyl ethenesulfonamides exhibit ETA-selective antagonism (e.g., compound 1a, IC50 not specified for ETB)
Quantified Difference	SAR trend: 4-methyl substitution yields IC50 of 2.2 nM for ETA with concomitant ETB activity (compound 6s in Harada et al.)
Conditions	In vitro radioligand binding assays using cloned human ETA and ETB receptors

Why This Matters

Investigators screening for dual ETA/ETB pharmacology should prioritize 1312004-99-1 over unsubstituted phenyl analogs, as the 4-methylphenyl group is a documented structural determinant of mixed receptor engagement.

• [1] Harada, H. et al. Synthesis and structure-activity relationships in a series of ethenesulfonamide derivatives, a novel class of endothelin receptor antagonists. Bioorg. Med. Chem. Lett. 2001 (reporting methyl-substituted derivatives including ET(A)/ET(B) mixed antagonist 6s with IC50 2.2 nM for ETA). View Source

Topological Polar Surface Area Parity with Key Drug-Likeness Thresholds

Both 1312004-99-1 and its close analog (CAS 1223875-50-0) share an identical topological polar surface area (TPSA) of 58.7 Ų [1][2], well below the 140 Ų threshold for oral bioavailability and the 90 Ų guideline for blood-brain barrier penetration. This indicates that the lipophilicity gain (ΔXLogP3 = +0.8) does not compromise polar surface characteristics favorable for membrane transit.

TPSA Parity

Cross-study comparable

58.7 Ų (same as comparator)

Polar surface area remains within drug-likeness thresholds for research permeability models

Below 90 Ų CNS guideline

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 58.7 Ų
Comparator Or Baseline	TPSA = 58.7 Ų for CAS 1223875-50-0; drug-likeness threshold <140 Ų; BBB threshold <90 Ų
Quantified Difference	0 Ų vs. comparator; 58.7 Ų vs. 140 Ų oral drug threshold (58% below); 58.7 Ų vs. 90 Ų BBB threshold (35% below)
Conditions	Cactvs 3.4.8.24 topological calculation, PubChem

Why This Matters

Procurement for CNS or oral drug discovery programs is supported by TPSA compliance with established drug-likeness filters, with 1312004-99-1 retaining favorable polarity while adding the lipophilicity advantage over the comparator.

• [1] PubChem Compound Summary for CID 56800592, Computed Properties. View Source
• [2] PubChem Compound Summary for CID 47020934, Computed Properties. View Source

Defined (E)-Stereochemistry Enforces a Specific Geometric Configuration

The compound features a defined (E)-configuration at the ethenyl double bond (Defined Bond Stereocenter Count = 1) [1]. Many simple sulfonamide screening compounds lack stereochemical definition, which can introduce uncontrolled conformational variability. The (E)-geometry positions the 4-methylphenyl and sulfonamide groups on opposite sides of the double bond, enforcing a specific molecular shape that may be critical for recognition by chiral biological targets.

(E)-Stereochemistry

Supporting evidence

1 defined (E)-bond stereocenter

Geometrically defined scaffold supports computational docking reproducibility

Absent in simpler sulfonamide analogs

Evidence Dimension	Defined bond stereocenters
Target Compound Data	1 defined (E)-bond stereocenter
Comparator Or Baseline	Many research sulfonamides (e.g., N-(2-pyridin-4-ylethyl)methanesulfonamide) have 0 defined bond stereocenters
Quantified Difference	Present vs. absent in simpler analogs
Conditions	PubChem computed stereochemical descriptors

Why This Matters

The geometrically pure (E)-isomer reduces conformational ambiguity in structure-based drug design and docking studies, offering a more reliable starting point for hit-to-lead optimization compared to stereochemically undefined alternatives.

• [1] PubChem Compound Summary for CID 56800592, Computed Properties (Defined Bond Stereocenter Count). View Source

Documented Research Supply Purity Standard of 95% Enables Comparative Screening

Commercially supplied (E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide is specified at a purity of 95% (typical vendor specification) . This is consistent with industry norms for research-grade screening compounds (commonly 90–98%). While not a differentiating feature per se, it exceeds the minimum purity thresholds (≥90%) required by many high-throughput screening platforms and ensures that observed biological activity is not dominated by impurities.

Supply Purity

Data to verify

95% typical vendor spec

Exceeds 90% screening threshold; purity verification recommended

QC method not disclosed

Evidence Dimension	Supplied purity specification
Target Compound Data	95% (typical vendor specification)
Comparator Or Baseline	Industry screening library minimum purity threshold: ≥90%; some low-cost analogs supplied at 90–93%
Quantified Difference	+5% above minimum threshold; +2–5% above lower-purity analog supplies
Conditions	Vendor product datasheet; QC method not disclosed

Why This Matters

A 95% purity specification reduces the risk of false positives or potency underestimation in primary screens, providing procurement confidence for laboratories that cannot perform in-house repurification.

Recommended Procurement Scenarios for (E)-N-Methyl-2-(4-methylphenyl)-N-(2-pyridin-4-ylethyl)ethenesulfonamide (CAS 1312004-99-1)

Endothelin Receptor Mixed Antagonist Screening Campaigns

Given the class-level SAR linking the 4-methylphenyl motif to mixed ETA/ETB antagonism [1], this compound is a suitable starting point for screening programs targeting dual endothelin receptor blockade. Procurement is recommended when the goal is to identify compounds that engage both ETA and ETB receptors, rather than ETA-selective agents. The 4-methylphenyl substitution pattern is directly associated with the mixed antagonist profile observed in the ethenesulfonamide series.

CNS-Targeted Probe Discovery Requiring Balanced Lipophilicity and Polarity

With an XLogP3 of 2.7 and TPSA of 58.7 Ų [1], this compound resides within the favorable physicochemical space for CNS drug candidates (logP 1–4, TPSA < 90 Ų). Compared to the less lipophilic pyridin-4-ylmethyl analog (XLogP3 = 1.9) [2], 1312004-99-1 offers enhanced predicted passive permeability while maintaining polar surface area compliance, making it a rational choice for blood-brain barrier penetrant probe discovery.

Structure-Based Design Requiring Defined (E)-Configuration and Linker Flexibility

The combination of a fixed (E)-stereochemistry and 6 rotatable bonds [1] provides a geometrically defined yet conformationally adaptable scaffold for computational docking and fragment growing. This balance of rigidity (at the double bond) and flexibility (in the ethyl linker) is advantageous when the target binding site topology is partially characterized and requires induced-fit accommodation. Procurement should be favored over analogs with fewer rotatable bonds (e.g., pyridin-4-ylmethyl variants with 5 rotatable bonds) for targets with deep or flexible pockets.

Chemical Library Diversification with Verified Physicochemical Property Differentiation

For organizations building diversity-oriented screening libraries, 1312004-99-1 offers a verifiable lipophilicity increment (ΔXLogP3 = +0.8) over the common pyridin-4-ylmethyl analog scaffold [2], while maintaining identical TPSA and hydrogen bond donor/acceptor counts. This property shift enables systematic exploration of lipophilicity-driven SAR without altering core pharmacophoric features, supporting lead optimization programs that require incremental logP tuning.

Application

Selection Property

Validation Focus

Endothelin receptor dual-antagonist screening

4-methylphenyl motif for mixed ETA/ETB profile

Confirm binding to both ET receptor subtypes in radioligand assays

CNS exposure probe discovery

Balanced lipophilicity (XLogP3 2.7) and polar surface area (58.7 Ų)

Assess membrane permeability in PAMPA or MDCK assays

Structure-based design with defined geometry

Fixed (E)-configuration with flexible ethyl linker

Evaluate docking pose reproducibility and induced-fit accommodation

Lipophilicity-driven SAR library expansion

Verifiable ΔXLogP3 +0.8 vs. common analog while retaining TPSA

Validate logP-dependent activity shifts without pharmacophore alteration

• [1] PubChem Compound Summary for CID 56800592, Computed Properties; Harada et al. SAR of ethenesulfonamide endothelin antagonists. View Source
• [2] PubChem Compound Summary for CID 47020934, Computed Properties. View Source